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Compound of Interest

Compound Name: Tyr-Pro-Phe

CAS No.: 72122-59-9

Cat. No.: B1276085

Get Quote

-Casomorphin Analogs

Part 1: Executive Summary
The Bottom Line: Morphiceptin (Tyr-Pro-Phe-Pro-NH

) is a potent, highly selective

-opioid receptor (MOR) agonist utilized as a pharmacological probe.[1] Tyr-Pro-Phe (YPF),
often referred to as

-casomorphin-3 (BCM-3), is a metabolic degradation product with negligible opioid affinity.

While both peptides share the N-terminal "message" sequence (Tyr-Pro-Phe), they are not

functional alternatives. Morphiceptin’s C-terminal proline-amide moiety acts as the critical

"address," conferring metabolic stability and locking the peptide into the specific cis-

configuration required for high-affinity receptor docking. YPF represents a loss-of-function

fragment.
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Feature

Morphiceptin (Tyr-Pro-Phe-
Pro-NH

)

Tyr-Pro-Phe (YPF / BCM-3)

Primary Role
High-affinity

-opioid Agonist

Metabolic Fragment / Negative

Control

Receptor Selectivity

>1,000-fold selective for

vs.

Non-selective / Negligible

Affinity

Bioactivity (

)
~20–50 nM (GPI Assay)

>10,000 nM (Inactive in most

assays)

Metabolic Stability High (Amide protected)
Low (Susceptible to

carboxypeptidases)

Key Structural Feature
C-term Pro-Amide

(Conformational Lock)

Free C-term Carboxyl (Charge

repulsion)

Part 2: Scientific Integrity & Mechanism
The "Message-Address" Concept
In opioid peptide chemistry, the "Message" is the sequence responsible for triggering the

receptor (signal transduction), while the "Address" confers affinity and selectivity.

The Message (Shared): Both peptides contain Tyr

, the essential pharmacophore. The phenol group of Tyrosine interacts with the receptor's
histidine residue, while the amine interacts with an aspartic acid residue in the binding
pocket.

The Address (Missing in YPF): Morphiceptin includes Pro

-NH

.[1] This C-terminal modification performs two functions:

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/6259732/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276085?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Electronic: It removes the negative charge of the carboxylate found in YPF. A negative

charge at the C-terminus of short peptides (like YPF) creates electrostatic repulsion within

the hydrophobic MOR binding pocket, drastically reducing affinity.

Conformational: The Proline-Amide constrains the peptide backbone. NMR studies

suggest Morphiceptin adopts a specific cis-configuration around the Tyr-Pro bond,

stabilized by the C-terminal residues, which is essential for fitting the

-receptor sub-site. YPF is too flexible and lacks this constraint.

Signaling Pathway Visualization
The following diagram illustrates the functional divergence. Morphiceptin successfully engages

the pathway; YPF fails to dock.
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Caption: Morphiceptin activates the Gi/o signaling cascade leading to analgesia. YPF fails to

bind due to lack of C-terminal 'address' and electrostatic repulsion.

Part 3: Experimental Protocols
To validate the activity difference in your own lab, use the following self-validating protocols.

Protocol A: Radioligand Binding Assay (The Gold
Standard)
Objective: Determine
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values to quantify the affinity gap between Morphiceptin and YPF.

Membrane Preparation:

Use CHO-K1 cells stably expressing human

-opioid receptor (hMOR).

Homogenize cells in ice-cold Tris-HCl buffer (50 mM, pH 7.4). Centrifuge at 40,000 x g for

30 min.

Control Check: Ensure protein concentration is 200–400 µg/mL.

Incubation:

Tracer: Use [

H]-DAMGO (0.5 nM), a specific Mu agonist.

Competitors: Prepare serial dilutions (

M to

M) of Morphiceptin and Tyr-Pro-Phe.

Non-Specific Binding (NSB): Define using 10 µM Naloxone.

Incubate for 60 min at 25°C.

Filtration & Counting:

Rapidly filter through GF/B glass fiber filters (pre-soaked in 0.3% PEI to reduce non-

specific binding).

Wash 3x with ice-cold buffer.

Measure radioactivity via liquid scintillation counting.

Data Analysis:
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Plot % Bound vs. Log[Concentration].

Expected Result: Morphiceptin will show a sigmoidal displacement curve with

nM. YPF will show a flat line or displacement only at extremely high concentrations (

M), confirming inactivity.

Protocol B: Enzymatic Stability Assay
Objective: Demonstrate why YPF is a poor drug candidate compared to the amide.

Incubation: Incubate 100 µM of each peptide in human plasma at 37°C.

Sampling: Aliquot at 0, 15, 30, 60, and 120 minutes.

Quenching: Add equal volume ice-cold Acetonitrile (ACN) with 0.1% Formic Acid.

Analysis: LC-MS/MS monitoring parent ion decay.

Morphiceptin:[1][2][3][4][5][6][7]

522.3

.

YPF:[8][9]

426.2

.

Expected Result: Morphiceptin (amide) shows

min. YPF (free acid) degrades rapidly (

min) due to carboxypeptidase activity.

Part 4: Enzymatic Degradation Workflow
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Understanding the origin of YPF is critical. It is often the degradation product of larger

Casomorphins.
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Caption: YPF (BCM-3) is the downstream degradation product of BCM-4. Morphiceptin is a

synthetic amide analog designed to resist this specific cleavage.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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